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Compound of Interest

Compound Name: rac Toltrazuril-d3 Sulfoxide
CAS No.: 1346603-43-7
Cat. No.: B583626
Get Quote
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Toltrazuril is a highly effective symmetrical triazinone antiprotozoal agent utilized primarily in
veterinary medicine to combat coccidiosis. Upon administration, the parent compound
undergoes rapid hepatic oxidation mediated by the Cytochrome P450 system. This phase |
metabolism generates a short-lived intermediary metabolite, Toltrazuril Sulfoxide, which is
subsequently oxidized into the terminal, active metabolite Toltrazuril Sulfone (commonly known
as Ponazuril)[1][2].

Accurate pharmacokinetic profiling and environmental monitoring (e.g., assessing residues in
animal manure, surface water, or animal tissues) require the simultaneous quantification of the
parent drug and both metabolites. However, the sulfoxide intermediate is structurally transient
and highly susceptible to in-source fragmentation and matrix-induced ion suppression during
mass spectrometric analysis. To correct for extraction variability and matrix effects, the
deployment of a stable-isotope-labeled internal standard (SIL-IS), specifically rac Toltrazuril-
d3 Sulfoxide, is an absolute methodological requirement[3].
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Fig 1. Hepatic oxidation pathway of Toltrazuril yielding the sulfoxide and ponazuril metabolites.

Deconstructing the Certificate of Analysis (CoA)

A comprehensive Certificate of Analysis (CoA) for rac Toltrazuril-d3 Sulfoxide (CAS:
1346603-43-7) acts as a self-validating document ensuring the integrity of the analytical
standard[4][5]. Because the sulfoxide group contains a chiral sulfur center, the standard is
synthesized as a racemate (rac). The label "d3" indicates that three hydrogen atoms on the N-
methyl group have been replaced with deuterium, creating a +3 Da mass shift.

A structurally rigorous CoA must evaluate two independent purity vectors: Chemical Purity
(absence of synthesis byproducts) and Isotopic Purity (absence of unlabelled dO-molecules).

Table 1: Standardized CoA Specifications for rac
Toltrazuril-d3 Sulfoxide
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Parameter

Analytical
Technique

Acceptance
Criteria

Causality /
Scientific Rationale

Identity Verification

1H, 13C, & *°F NMR

Conforms to structure

Confirms the atomic
framework and
specific positioning of
the CFs group and d3-
methyl group.

Exact Mass / MW

HRMS (ESI-TOF)

444.08 + 5 ppm

High-resolution mass
confirms the formula
Ci1sH11D3F3N30s5S
against theoretical

exact mass[5].

Chemical Purity

HPLC-UV/DAD

> 98.0%

Ensures response
linearity is not skewed
by uncharacterized
ultraviolet-absorbing

impurities.

Isotopic Purity

LC-MS

> 99.0% (d3)

Critical: Unlabelled
(dO) carryover <1% is
mandatory to prevent
false-positive target

analyte inflation.

Physical State

Visual Inspection

White to Off-White
Solid

Ensures bulk stability;
degradation often
manifests as distinct
discoloration or

hygroscopic pooling.

Experimental Protocol: Extraction and LC-MS/MS
Quantification

To achieve reliable limits of quantification (LOQs) in complex matrices such as milk, plasma, or
manure, a modified QUEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction
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coupled with LC-MS/MS is recommended[6].

Step-by-Step Methodology

1. Matrix Spiking and Equilibration

e Action: Weigh 5.0 g of the homogenized matrix (e.qg., tissue or liquid milk) into a 50 mL
centrifuge tube. Immediately spike the sample with 25 uL of a 1.0 pg/mL rac Toltrazuril-d3
Sulfoxide working solution.

o Causality: Spiking the internal standard before any chemical manipulation ensures that the
SIL-IS undergoes the exact same degradation, partitioning, and recovery losses as the
endogenous target, serving as an absolute mathematical correction factor.

2. Solvent Extraction and Salting Out

e Action: Add 15.0 mL of LC-grade Acetonitrile (ACN) and 5.0 g of anhydrous Sodium Sulfate
(Na2S0a4). Vortex aggressively for 2 minutes.

o Causality: ACN precipitates structural proteins while solubilizing the moderately polar triazine
compounds. The addition of anhydrous Na=SOa drives an exothermic hydration reaction,
aggressively sequestering water and forcing an organic/aqueous phase separation (salting-
out effect)[6].

3. Dispersive Solid-Phase Extraction (dSPE) Cleanup

o Action: Transfer 6.0 mL of the organic supernatant into a 10 mL centrifuge tube pre-loaded
with 100 mg of C18 sorbent. Vortex thoroughly and centrifuge at 10,000 rpm for 5 minutes.

o Causality: The C18 silica acts as a hydrophobic scavenger, selectively retaining non-polar
lipid interferences (triglycerides/phospholipids) while leaving the target sulfoxide in the ACN
phase. This dramatically reduces mass spectrometer source fouling.

4. Evaporation and Reconstitution

o Action: Transfer 5.0 mL of the purified extract and evaporate to near dryness under a gentle
nitrogen stream at 45°C. Reconstitute in 1.0 mL of 0.1% Formic Acid in Water/Acetonitrile
(50:50, v/v). Filter through a 0.22 um PTFE membrane.
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« Causality: Nitrogen blow-down concentrates the analyte to meet ultra-trace sensitivity
requirements. The slightly acidic reconstitution solvent ensures the triazinone structure
remains in a favorable ionization state for the MS source.

5. LC-MS/MS Acquisition

¢ Action: Inject onto a C18 UPLC column. Utilize Electrospray lonization (ESI) or Atmospheric
Pressure Chemical lonization (APCI) in negative ion mode. Monitor the specific Selected
Reaction Monitoring (SRM) transitions for the d3 standard (approx. m/z 443 - specific
product ion) and unlabeled target (approx. m/z 440 — specific product ion).
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Fig 2. QUEChERS-based analytical workflow utilizing rac Toltrazuril-d3 Sulfoxide as an
internal standard.
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Conclusion and E-E-A-T Significance

The utilization of high-purity rac Toltrazuril-d3 Sulfoxide is the bedrock of modern metrology
for triazine coccidiostats. Because the sulfoxide represents a transient oxidative state between
the parent drug and the highly persistent ponazuril (sulfone)[7], its quantification is notorious for
high coefficients of variation (%CV). The deployment of a deuterated internal standard with a
comprehensively validated CoA bypasses matrix-induced ionization biases, fulfilling the
stringent analytical criteria required by global regulatory agencies for veterinary drug residue
monitoring.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. medchemexpress.com [medchemexpress.com]

2. medicines.health.europa.eu [medicines.health.europa.eu]

3. Development of an analytical methodology for the determination of the antiparasitic drug
toltrazuril and its two metabolites in surface water, soil and animal manure - PubMed
[pubmed.ncbi.nim.nih.gov]

e 4. veeprho.com [veeprho.com]

¢ 5. Buy Online CAS Number 1346603-43-7 - TRC - rac Toltrazuril-d3 Sulfoxide | LGC
Standards [Igcstandards.com]

e 6. Frontiers | Rapid determination of 103 common veterinary drug residues in milk and dairy
products by ultra performance liquid chromatography tandem mass spectrometry
[frontiersin.org]

e 7. Absorption and Distribution of Toltrazuril and Toltrazuril Sulfone in Plasma, Intestinal
Tissues and Content of Piglets after Oral or Intramuscular Administration - PMC
[pmc.ncbi.nim.nih.gov]

¢ To cite this document: BenchChem. [Introduction: Triazine Coccidiostats and Metabolic
Architecture]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b583626/docs#introduction-triazine-coccidiostats-and-
metabolic-architecture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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